N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C20H21N3O2/c1-14-18(23-11-5-4-8-17(23)22-14)19(24)21-13-20(25)10-9-15-6-2-3-7-16(15)12-20/h2-8,11,25H,9-10,12-13H2,1H3,(H,21,24)
• InChI Key: JNYHNMLVHZQWKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3(CCC4=CC=CC=C4C3)O
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

This compound is a complex organic molecule that contains a naphthalene moiety (a polycyclic aromatic hydrocarbon), an imidazo[1,2-a]pyridine moiety (a type of heterocyclic aromatic organic compound), and a carboxamide group (a functional group derived from carboxylic acid). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The naphthalene moiety would contribute significant π-conjugation and potential for aromatic stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazo[1,2-a]pyridine and carboxamide groups, which could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings could contribute to its stability and solubility.

Scientific Research Applications

Molecular Interaction Studies

Research has shown that compounds structurally related to N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide can be potent and selective antagonists for specific receptors. For example, a study detailed the molecular interaction of a cannabinoid receptor antagonist, providing insights into its conformational analysis and interaction with the receptor. Such studies are crucial for understanding the molecular basis of drug-receptor interactions and for the development of new therapeutic agents (Shim et al., 2002).

Antimicrobial and Antioxidant Activities

Compounds with tetrahydronaphthalene derivatives have been synthesized and evaluated for their tumor inhibitory and antioxidant activities. This research signifies the potential of such compounds in developing new treatments for various diseases, including cancer (Hamdy et al., 2013).

Complexation Properties and Structural Characterization

The complexation properties of compounds with heterocyclic structures similar to the target compound have been investigated, particularly with lanthanides, indicating potential applications in materials science and coordination chemistry (Kobayashi et al., 2019).

Antimicrobial Activity of Derivatives

Research on pyranone amide derivatives has shown antimicrobial activities against various bacterial and fungal strains, highlighting the potential for developing new antimicrobial agents (Aytemir et al., 2003).

Mechanism of Action

Target of Action

The primary targets of this compound are the serotonin, norepinephrine, and dopamine transporters . These transporters play a crucial role in the regulation of neurotransmitter levels in the synaptic cleft, which in turn influences neuronal signaling and overall brain function .

Mode of Action

This compound acts as a triple reuptake inhibitor , meaning it inhibits the reuptake of serotonin, norepinephrine, and dopamine . By blocking the reuptake of these neurotransmitters, it increases their availability in the synaptic cleft, enhancing neurotransmission .

Biochemical Pathways

The compound’s action on serotonin, norepinephrine, and dopamine transporters affects multiple biochemical pathways. These pathways are involved in a variety of physiological processes, including mood regulation, reward, and cognition . By enhancing the neurotransmission of serotonin, norepinephrine, and dopamine, the compound can influence these processes .

Pharmacokinetics

The compound’s molecular weight (132.2023) and structure suggest it may have favorable pharmacokinetic properties .

Result of Action

The increased neurotransmission resulting from the compound’s action can lead to various molecular and cellular effects. For instance, it has been shown to be effective in animal models predictive of antidepressant activity . This suggests that the compound may have potential therapeutic applications in the treatment of conditions such as depression .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.